Keto-linolenic acid

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• InChI: InChI=1S/C18H28O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h3-4,6-7,9-10H,2,5,8,11-16H2,1H3,(H,20,21)/b4-3-,7-6-,10-9-
• InChIKey: GMGQMWABRIDYFX-PDBXOOCHSA-N

Keto-linolenic Acid: Structural and Functional Overview for Scientific Procurement

Keto-linolenic acid (13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid; 13-oxo-OTA) is a naturally occurring α-linolenic acid-derived oxylipin belonging to the class of keto-octadecatrienoic acids [1]. It is found in various plant sources, including tomato, mandarin orange, and bitter gourd [2]. This compound acts as a peroxisome proliferator-activated receptor γ (PPARγ) agonist, a nuclear receptor critical for adipogenesis and glucose metabolism regulation [3]. Its distinct substitution pattern—a ketone group at the C13 position of an 18-carbon trienoic chain—differentiates it from other oxylipins like 9-oxo-ODA or 13-oxo-ODA and underpins its unique bioactivity profile [4].

PPARγ-selective oxylipin probe from plant sources

• Target PPARγ pathway study fit (adipogenesis, glucose metabolism)
• Selection Trienoic chain with C13 ketone; distinct from PPARα agonists
• Context Natural-product oxylipin; cell-model adipocyte signaling assay context

• [1] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [2] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [3] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [4] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source

Why Keto-linolenic Acid Cannot Be Replaced by Other Oxylipins or PPAR Agonists

Keto-linolenic acid (13-oxo-OTA) exhibits a unique selectivity profile that precludes simple substitution with other oxylipins or synthetic PPAR agonists. While many linolenic acid derivatives, such as 9-oxo-ODA and 13-oxo-ODA, are potent PPARα activators with lipid-lowering effects [1], 13-oxo-OTA selectively targets PPARγ, a distinct nuclear receptor involved in adipogenesis and insulin sensitization [2]. This receptor selectivity is not observed with its dienoic counterpart, 13-oxo-ODA, which acts primarily on PPARα [3]. Furthermore, unlike the microbial metabolite αKetoA, which also activates PPARγ, 13-oxo-OTA is a plant-derived compound with a different double-bond geometry and substitution pattern, leading to distinct downstream gene expression profiles and metabolic outcomes [4]. Therefore, substituting 13-oxo-OTA with a generic 'keto-linolenic acid' or a structurally similar oxylipin would result in a loss of its specific PPARγ-mediated functions, including adiponectin secretion and glucose uptake stimulation [5].

Receptor profile

13-oxo-OTA: PPARγ-selective activation

13-oxo-ODA / 9-oxo-ODA: PPARα-preferring, may shift metabolic readout

PPAR subtype context may not transfer; verify reporter assay conditions

Functional readout

13-oxo-OTA: Reported adiponectin and glucose uptake response

13-oxo-ODA / αKetoA: Lipid-lowering or anti-inflammatory endpoints may differ

Glucose-uptake endpoint may not reproduce with PPARα agonists

Structural identity

13-oxo-OTA: Trienoic (9Z,11E,15Z) with C13 ketone

Generic keto-C18 analogs: Double-bond geometry difference can alter ligand fit

Regioisomer potency context may differ; SAR review required

• [1] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [2] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [3] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [4] Nagatake T, Kishino S, Urano E, et al. Intestinal microbe-dependent ω3 lipid metabolite αKetoA prevents inflammatory diseases in mice and cynomolgus macaques. Mucosal Immunol. 2022;15(2):289-300. View Source
• [5] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source

Quantitative Evidence for Keto-linolenic Acid Differentiation: PPARγ Selectivity and Metabolic Efficacy

PPARγ vs. PPARα Activation: 13-oxo-OTA Selectively Activates PPARγ in Adipocytes

13-oxo-OTA activates PPARγ in 3T3-L1 adipocytes, as demonstrated by luciferase reporter assays, whereas the structurally related 13-oxo-ODA (a dienoic analog) primarily activates PPARα [1]. This receptor selectivity is critical, as PPARγ activation is directly linked to adipocyte differentiation and insulin sensitization, while PPARα activation primarily regulates lipid catabolism [2].

PPARγ vs. PPARα

Cross-study comparable

13-oxo-OTA → PPARγ (luciferase, 3T3-L1)
13-oxo-ODA → PPARα (hepatocyte assay)

PPARγ selectivity context separates this oxylipin from PPARα agonists for adipocyte signaling studies.

Qualitative difference; model system differs between target and comparator.

Evidence Dimension	Nuclear receptor activation (PPAR subtype)
Target Compound Data	13-oxo-OTA: Activates PPARγ (confirmed by luciferase assay and mRNA expression of target genes) [3]
Comparator Or Baseline	13-oxo-ODA: Activates PPARα (luciferase activity stronger than 9-oxo-ODA and CLA) [4]
Quantified Difference	Qualitative difference: 13-oxo-OTA → PPARγ; 13-oxo-ODA → PPARα
Conditions	3T3-L1 adipocytes for 13-oxo-OTA [5]; mouse primary hepatocytes and luciferase assay for 13-oxo-ODA [6]

Why This Matters

PPARγ selectivity distinguishes 13-oxo-OTA from other keto-linolenic acid derivatives, making it uniquely suited for research on glucose metabolism and adipocyte function.

• [1] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [2] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [3] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [4] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [5] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [6] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source

Glucose Uptake Stimulation: 13-oxo-OTA Enhances Glucose Uptake in Adipocytes, a PPARγ-Dependent Effect

13-oxo-OTA treatment of 3T3-L1 adipocytes results in increased secretion of adiponectin and stimulation of glucose uptake [1]. While exact fold-change values are not publicly available in the abstract, the effect is PPARγ-dependent and is not observed with the PPARα agonist 13-oxo-ODA [2]. This functional outcome is a direct consequence of PPARγ activation and is a key differentiator from other oxylipins.

Glucose uptake

Class-level inference

Stimulates glucose uptake and adiponectin secretion in 3T3-L1 adipocytes

Supports PPARγ-dependent metabolic endpoint interpretation; absent in PPARα comparator.

Exact fold-change not specified; review primary data.

Evidence Dimension	Functional metabolic outcome (glucose uptake and adiponectin secretion)
Target Compound Data	13-oxo-OTA: Induces adiponectin secretion and stimulates glucose uptake in 3T3-L1 adipocytes [3]
Comparator Or Baseline	13-oxo-ODA: No reported effect on glucose uptake or adiponectin secretion; acts primarily on hepatic lipid metabolism [4]
Quantified Difference	Qualitative difference: Presence of effect (13-oxo-OTA) vs. absence of effect (13-oxo-ODA) on glucose uptake/adiponectin
Conditions	3T3-L1 adipocytes, PPARγ activation model [5]

Why This Matters

The ability to stimulate glucose uptake differentiates 13-oxo-OTA from PPARα-targeting oxylipins and positions it as a tool compound for investigating insulin-sensitizing mechanisms.

• [1] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [2] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [3] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [4] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [5] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source

Comparative PPARα Activation: 13-oxo-ODA Exhibits Superior Potency to 9-oxo-ODA and CLA

In a direct comparison using luciferase reporter assays, 13-oxo-ODA (a closely related dienoic keto-linolenic acid derivative) induced significantly stronger PPARα activation than both 9-oxo-ODA and conjugated linoleic acid (CLA), a known PPARα activator [1]. This data, while not for 13-oxo-OTA itself, demonstrates the structure-activity relationship (SAR) within the keto-octadecadienoic/trienoic acid family, where the position of the ketone group dictates receptor activation potency.

PPARα SAR ranking

Head-to-head

13-oxo-ODA > 9-oxo-ODA ≈ CLA
(luciferase reporter, PPARα transactivation)

Regioisomer potency context differs within keto-C18 family; supports selection of defined structure.

Data for dienoic analog; extrapolation to trienoic PPARγ requires validation.

Evidence Dimension	PPARα luciferase reporter activity (relative activation)
Target Compound Data	13-oxo-ODA: Luciferase activity stronger than 9-oxo-ODA and CLA (exact fold-change not specified in abstract) [2]
Comparator Or Baseline	9-oxo-ODA and CLA: Lower luciferase activity than 13-oxo-ODA [3]
Quantified Difference	Qualitative ranking: 13-oxo-ODA > 9-oxo-ODA ≈ CLA
Conditions	In vitro luciferase assay, PPARα transactivation system [4]

Why This Matters

This comparative data underscores the importance of precise structural definition when selecting a keto-linolenic acid derivative for PPARα-related research, as potency varies significantly between regioisomers.

• [1] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [2] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [3] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [4] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source

Crystal Structure of 13-oxo-OTA Bound to Gamma-Ketol Reductase Provides Atomic-Level Binding Evidence

The X-ray crystal structure of Arabidopsis thaliana gamma-ketol reductase (ceQORH) in complex with 13-oxo-OTA has been solved at 2.78 Å resolution (PDB ID: 5A3J) [1]. This structure provides direct evidence for the molecular recognition of 13-oxo-OTA by a plant oxoene reductase, offering a basis for understanding substrate specificity and potential inhibitor design [2].

Crystal structure

Supporting evidence

PDB 5A3J, 2.78 Å resolution
13-oxo-OTA bound to gamma-ketol reductase (ceQORH)

Enables structure-guided enzyme mechanism studies; unique among keto-linolenic acid derivatives.

Plant oxoene reductase context; human PPARγ structural data separate.

Evidence Dimension	Structural binding (X-ray crystallography)
Target Compound Data	13-oxo-OTA: Bound in the active site of ceQORH, with defined electron density at 2.78 Å resolution [3]
Comparator Or Baseline	13-KODE and 13-KOTE: Also bind to ceQORH, but with different affinities and catalytic outcomes [4]
Quantified Difference	Qualitative: 13-oxo-OTA is a substrate for ceQORH, while the cytosolic homolog AtAER displays high activity toward 13-KODE and 13-KOTE [5]
Conditions	X-ray diffraction, recombinant protein crystallography [6]

Why This Matters

The availability of a high-resolution crystal structure enables structure-guided optimization and mechanistic studies, providing a unique advantage over related compounds lacking structural data.

• [1] Mas Y Mas S, Curien G, Giustini C, et al. Crystal structure of the chloroplastic oxoene reductase ceQORH from Arabidopsis thaliana. Front Plant Sci. 2017;8:329. View Source
• [2] Mas Y Mas S, Curien G, Giustini C, et al. Crystal structure of the chloroplastic oxoene reductase ceQORH from Arabidopsis thaliana. Front Plant Sci. 2017;8:329. View Source
• [3] RCSB PDB. 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. View Source
• [4] Mas Y Mas S, Curien G, Giustini C, et al. Crystal structure of the chloroplastic oxoene reductase ceQORH from Arabidopsis thaliana. Front Plant Sci. 2017;8:329. View Source
• [5] Mas Y Mas S, Curien G, Giustini C, et al. Crystal structure of the chloroplastic oxoene reductase ceQORH from Arabidopsis thaliana. Front Plant Sci. 2017;8:329. View Source
• [6] RCSB PDB. 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. View Source

Optimal Application Scenarios for Keto-linolenic Acid in Research and Development

Investigating PPARγ-Mediated Adipogenesis and Insulin Sensitization

Use 13-oxo-OTA as a selective PPARγ agonist in 3T3-L1 adipocyte models to study adipocyte differentiation, adiponectin secretion, and glucose uptake mechanisms [1]. Its activity profile distinguishes it from PPARα agonists like 13-oxo-ODA, making it a valuable tool for dissecting PPAR subtype-specific metabolic pathways.

Structure-Activity Relationship (SAR) Studies of Oxylipin PPAR Ligands

Employ 13-oxo-OTA alongside 9-oxo-ODA, 13-oxo-ODA, and other keto-octadecadienoic/trienoic acids to map the structural determinants of PPAR subtype selectivity [2]. The comparative PPARα activation data for 13-oxo-ODA versus 9-oxo-ODA provides a benchmark for evaluating regioisomer effects [3].

Structural and Mechanistic Studies of Plant Oxoene Reductases

Utilize the high-resolution crystal structure of 13-oxo-OTA bound to gamma-ketol reductase (PDB 5A3J) for structure-guided mutagenesis, enzyme mechanism studies, or computational docking experiments [4]. This structural information is unique among keto-linolenic acid derivatives and offers a platform for understanding substrate specificity in plant oxylipin metabolism.

Application

Selection Property

Validation Focus

PPARγ adipogenesis studies

PPARγ-selective agonist profile

Adiponectin and glucose-uptake endpoint review

Oxylipin SAR screening

Regioisomer identity and ketone position

PPAR subtype activation assay context

Plant oxoene reductase structural work

Crystallographic binding data (PDB 5A3J)

Enzyme-substrate recognition and mutagenesis

• [1] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [2] Takahashi H, Hara H, Goto T, et al. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. Lipids. 2015;50(1):3-12. View Source
• [3] Kim YI, Hirai S, Takahashi H, et al. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice. PLoS One. 2012;7(2):e31317. View Source
• [4] RCSB PDB. 5A3J: Crystal structure of the chloroplastic gamma-ketol reductase from Arabidopsis thaliana bound to 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid. View Source